What is the chemical structure of 2-Methylbenzo[f]chromen-3-one
What is the chemical structure of 2-Methylbenzo[f]chromen-3-one
This in-depth technical whitepaper provides a comprehensive analysis of 2-Methylbenzo[f]chromen-3-one , focusing on its structural elucidation, synthetic methodologies, and pharmacological mechanisms. Designed for researchers and drug development professionals, this guide bridges the gap between chemical synthesis and biological target validation.
Structural Elucidation and Topological Logic
2-Methylbenzo[f]chromen-3-one (commonly referred to as 3-methylbenzo[f]coumarin) is a polycyclic aromatic compound characterized by a naphthalene ring system fused to an α -pyrone (lactone) ring[1].
Understanding its nomenclature requires analyzing the topological numbering of the benzo[f]chromene system. Unlike simple coumarins (where the oxygen is at position 1 and the carbonyl is at position 2), the benzo[f]chromene system follows a phenanthrene-like angular numbering convention:
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Position 4: The heteroatom (Oxygen).
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Position 3: The lactone carbonyl carbon.
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Position 2: The α -carbon relative to the carbonyl.
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Position 1: The β -carbon relative to the carbonyl.
Therefore, the "2-methyl" designation indicates that the methyl group is situated at the α -position of the lactone ring. The "[f]" fusion denotes that the naphthalene core is fused at the 5,6-bond of the chromene system, which corresponds to the 1,2-bond of the naphthalene precursor. This extended π -conjugation significantly enhances the molecule's lipophilicity and planar stacking capabilities, which are critical for its ability to intercalate into DNA or bind to hydrophobic enzyme pockets[2],[3].
Logical flow of the Perkin condensation synthesis for 2-Methylbenzo[f]chromen-3-one.
Physicochemical and Pharmacokinetic Profiling
The structural features of 2-Methylbenzo[f]chromen-3-one translate into highly favorable physicochemical properties for drug development, adhering strictly to Lipinski's Rule of Five.
Table 1: Quantitative Physicochemical Parameters
| Parameter | Value | Pharmacological Significance |
| Molecular Formula | C14H10O2 | Defines the core benzo[f]coumarin scaffold[1]. |
| Molecular Weight | 210.23 g/mol | Highly favorable for oral bioavailability and rapid absorption. |
| Topological Polar Surface Area | 26.3 Ų | Indicates excellent cell membrane and blood-brain barrier permeability[4]. |
| Hydrogen Bond Donors | 0 | Reduces the desolvation penalty required during target pocket binding. |
| Hydrogen Bond Acceptors | 2 | Facilitates critical interactions with target protein backbones (e.g., NF-κB)[2]. |
Synthesis Methodology: The Perkin Condensation Route
The most robust and regioselective method for synthesizing 2-Methylbenzo[f]chromen-3-one is via the Perkin condensation.
Causality of Precursor Selection: We utilize 2-hydroxy-1-naphthaldehyde rather than 2-naphthol. The pre-existing aldehyde at C1 and the hydroxyl at C2 of the naphthalene ring dictate the exact regiochemistry of the cyclization, exclusively forming the benzo[f] isomer and preventing the formation of unwanted benzo[g] or benzo[h] byproducts. Propionic anhydride is selected as the acylating agent because its two-carbon chain naturally provides the necessary methyl group at the α -position upon enolization.
Step-by-Step Protocol
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Reagent Preparation: Combine 10 mmol of 2-hydroxy-1-naphthaldehyde and 15 mmol of propionic anhydride in a round-bottom flask.
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Causality: An excess of the anhydride drives the equilibrium forward and acts as a solvent medium, preventing the need for exogenous organic solvents.
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Catalyst Addition: Add 15 mmol of anhydrous sodium propionate to the mixture.
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Causality: The propionate anion acts as a weak base, selectively deprotonating the α -carbon of the propionic anhydride to form the reactive enolate without causing unwanted aldol self-condensation of the naphthaldehyde.
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Thermal Activation: Reflux the reaction mixture at 170–180 °C for 6–8 hours.
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Causality: High thermal energy is required to overcome the activation barrier of the intramolecular cyclization and the subsequent dehydration step that forms the final lactone ring.
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Workup & Precipitation: Cool the mixture to room temperature and pour it into crushed ice with vigorous stirring.
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Causality: The water quenches the unreacted anhydride and rapidly precipitates the highly lipophilic benzo[f]coumarin product.
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Validation & Purification: Filter the crude solid and recrystallize from hot ethanol.
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Self-Validating Mechanism: Reaction success is confirmed via 1 H-NMR. The disappearance of the aldehyde proton ( ∼ 10.5 ppm) and the appearance of the coumarin C4 proton (a distinct singlet at ∼ 8.4 ppm) alongside the α -methyl protons ( ∼ 2.2 ppm) definitively validates the cyclization[5].
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Pharmacological Mechanisms and Target Interactions
Benzo[f]chromen-3-one derivatives have emerged as highly potent scaffolds in modern pharmacology, particularly in oncology and neurodegeneration[5].
NF-κB Pathway Inhibition: Nuclear factor kappa B (NF-κB) is a key regulatory molecule in the inflammation-mediated pathogenesis of cancer and Alzheimer's disease. In silico molecular docking and subsequent in vitro studies have demonstrated that the planar benzo[f]chromen-3-one core can physically intercalate into the DNA-binding domain of NF-κB. This competitive binding disrupts the stability of the NF-κB–DNA complex, thereby halting the transcription of downstream pro-inflammatory genes[2].
Mechanism of action detailing NF-κB pathway inhibition by benzo[f]chromen-3-one derivatives.
Experimental Workflow for Biological Validation
To validate the in silico predictions of NF-κB inhibition[2], an Electrophoretic Mobility Shift Assay (EMSA) must be employed. This protocol is designed to be a self-validating system for target engagement.
Step-by-Step Protocol: NF-κB EMSA
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Nuclear Extraction: Treat target macrophage cells with TNF- α to induce NF-κB translocation, then lyse the cells to isolate the nuclear fractions.
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Causality: NF-κB only binds DNA in the nucleus post-activation; using whole-cell lysates would introduce cytoplasmic proteins that cause high background noise.
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Compound Incubation: Incubate the nuclear extract with varying concentrations of 2-Methylbenzo[f]chromen-3-one (1–100 µM) for 30 minutes at room temperature.
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Causality: This allows the compound to reach thermodynamic binding equilibrium with the NF-κB DNA-binding domain before the structural probe is introduced.
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Probe Addition: Add a biotin-labeled double-stranded DNA probe containing the specific NF-κB consensus sequence (5'-GGGACTTTCC-3').
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Electrophoresis: Run the samples on a non-denaturing 6% polyacrylamide gel.
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Causality: Non-denaturing conditions are strictly required to preserve the non-covalent protein-DNA and protein-drug interactions.
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Detection: Transfer the gel to a nylon membrane and detect via streptavidin-HRP chemiluminescence.
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Self-Validating Mechanism: A dose-dependent decrease in the "shifted" band intensity directly confirms that the synthesized compound successfully disrupts the NF-κB–DNA interaction, validating both the synthesis purity and the pharmacological hypothesis.
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Self-validating experimental workflow from chemical synthesis to target validation.
References
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[5] Novel Benzo[f]coumarin Derivatives as Probable Acetylcholinesterase Inhibitors: Synthesis, In Vitro. Indonesian Journal of Chemistry (ugm.ac.id). Available at:
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[1] 2-acetyl-3H-benzo(f)chromen-3-one | C15H10O3 - PubChem. National Institutes of Health (nih.gov). Available at:
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[2] In silico evaluation of Benzo (f) chromen-3-one as a potential inhibitor of NF-κB: A key regulatory molecule in inflammation-mediated pathogenesis of diabetes, Alzheimer's, and cancer. Journal of Applied Pharmaceutical Science (japsonline.com). Available at:
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[4] Splitomicin | C13H10O2 | CID 5269 - PubChem. National Institutes of Health (nih.gov). Available at:
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[3] Investigation of the Fluorescence Turn-off Mechanism, Genome, Molecular Docking In Silico and In Vitro Studies of 2-Acetyl-3H-benzo[f]chromen-3-one. ACS Omega (acs.org). Available at:
